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This guide provides a detailed comparison of the performance of prominent
Methylenetetrahydrofolate Dehydrogenase 2 (MTHFD2) inhibitors in the context of breast
cancer research. MTHFD2, a mitochondrial enzyme crucial for one-carbon metabolism, is
overexpressed in various cancers, including breast cancer, and is associated with poor
prognosis, making it a compelling target for therapeutic intervention.[1][2][3] This document
summarizes key quantitative data, experimental methodologies, and the underlying signaling
pathways.

Note on MMRIi64: Extensive searches of publicly available scientific literature and databases
did not yield any specific information on an MTHFD2 inhibitor designated as "MMRi64."
Therefore, this guide will focus on a comparison of other well-characterized MTHFD2 inhibitors
with available data in breast cancer models.

Performance of MTHFD2 Inhibitors in Breast Cancer
Models
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The efficacy of MTHFD2 inhibitors has been evaluated in various preclinical models of breast
cancer. The following tables summarize the available quantitative data for some of the most
studied compounds.

Table 1: In Vitro Activity of MTHFD2 Inhibitors in Breast
Cancer Cell Lines

. Breast Cancer IC50 |/ GI50
Inhibitor . Assay Type Reference
Cell Line (uM)
DS18561882 MDA-MB-468 - 0.0063 (IC50) [4]
DS18561882 MDA-MB-231 Growth Inhibition  0.140 (GI50) [1][5]

0.663 (IC50 vs

LY345899 - Enzymatic Assay
MTHFD2)

IC50: Half-maximal inhibitory concentration. G150: Half-maximal growth inhibition.

Table 2: In Vivo Efficacy of MTHFD2 Inhibitors in Breast
Cancer Xenograft Models

o Animal . .
Inhibitor Cell Line Dosing Outcome Reference
Model
Decreased
tumor burden
Mouse _
DS18561882 MDA-MB-231 300 mg/kg with no [6]
Xenograft

change in

mouse weight

MTHFD2 Signaling Pathway in Cancer

MTHFD2 is a key enzyme in the mitochondrial one-carbon metabolic pathway, which is
essential for the synthesis of nucleotides (purines and thymidylate) and other macromolecules
required for rapid cell proliferation.[1][7] By catalyzing the conversion of 5,10-
methylenetetrahydrofolate to 10-formyltetrahydrofolate, MTHFDZ2 provides one-carbon units for
these biosynthetic processes.[2][8] Inhibition of MTHFD2 disrupts this metabolic flux, leading to
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a depletion of nucleotide pools, which in turn induces replication stress and ultimately triggers
cancer cell death.[1] Furthermore, MTHFD2 activity is linked to the production of NADPH,
which is crucial for maintaining redox balance within the cell.[9] Its inhibition can lead to
increased oxidative stress.[7] Several signaling pathways, including AKT and mTOR, have
been implicated in the regulation and downstream effects of MTHFD2 in breast cancer.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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